Cas no 10466-28-1 (a-Melanotropin (swine),13-L-valine-)

a-Melanotropin (swine),13-L-valine- structure
10466-28-1 structure
Product Name:a-Melanotropin (swine),13-L-valine-
CAS No:10466-28-1
MF:C77H108N20O20S
MW:1665.86843585968
MDL:MFCD00167725
CID:177864
PubChem ID:16131203
Update Time:2025-04-19

a-Melanotropin (swine),13-L-valine- Chemical and Physical Properties

Names and Identifiers

    • a-Melanotropin (swine),13-L-valine-
    • AC-SER-TYR-SER-MET-GLU-HIS-PHE-ARG-TRP-GLY-LYS-PRO-VAL: AC-SYSMEHFRWGKPV
    • AC-SER-TYR-SER-MET-GLU-HIS-PHE-ARG-TRP-GLY-LYS-PRO-VAL-OH
    • a-MSH, Free Acid
    • α-MSH (free acid), Acetyl-ACTH (1-13)
    • α-MSH(freeacid)
    • ACETYL-ACTH (1-13)
    • ALPHA-MSH
    • Alpha-MSH (free acid)
    • a-MSH,-Free--Acid
    • [val-oh13]-α-msh
    • [VAL-OH13]-ALPHA-MSH
    • val(13)-alpha-msh(1-13
    • -MSH (free acid)
    • 13-Val-alpha-msh (1-13)
    • ALPHA-MSH|a-MSH,Free Acid
    • (4S)-4-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-Acetamido-3-hydroxypropanoyl]amino]-3-(4-hydroxyphenyl)pr
    • alpha-Msh(1-13),valine(13)-
    • alpha-Melanotropin (pig), 13-L-valine-
    • alpha-Msh (1-13), val(13)-
    • 10466-28-1
    • MDL: MFCD00167725
    • Inchi: 1S/C77H108N20O20S/c1-42(2)64(76(116)117)96-74(114)61-20-13-30-97(61)75(115)54(18-10-11-28-78)87-62(102)38-84-65(105)57(34-46-36-83-50-17-9-8-16-49(46)50)93-66(106)51(19-12-29-82-77(79)80)88-69(109)55(32-44-14-6-5-7-15-44)91-71(111)58(35-47-37-81-41-85-47)94-67(107)52(25-26-63(103)104)89-68(108)53(27-31-118-4)90-73(113)60(40-99)95-70(110)56(33-45-21-23-48(101)24-22-45)92-72(112)59(39-98)86-43(3)100/h5-9,14-17,21-24,36-37,41-42,51-61,64,83,98-99,101H,10-13,18-20,25-35,38-40,78H2,1-4H3,(H,81,85)(H,84,105)(H,86,100)(H,87,102)(H,88,109)(H,89,108)(H,90,113)(H,91,111)(H,92,112)(H,93,106)(H,94,107)(H,95,110)(H,96,114)(H,103,104)(H,116,117)(H4,79,80,82)/t51-,52-,53-,54-,55-,56-,57-,58?,59-,60-,61-,64-/m0/s1
    • InChI Key: MBBQINYFFIKILA-PDEGJNOBSA-N
    • SMILES: S(C)CC[C@@H](C(N[C@@H](CCC(=O)O)C(NC(CC1=CN=CN1)C(N[C@@H](CC1C=CC=CC=1)C(N[C@@H](CCCNC(=N)N)C(N[C@@H](CC1=CNC2C=CC=CC1=2)C(NCC(N[C@@H](CCCCN)C(N1CCC[C@H]1C(N[C@H](C(=O)O)C(C)C)=O)=O)=O)=O)=O)=O)=O)=O)=O)NC([C@H](CO)NC([C@H](CC1C=CC(=CC=1)O)NC([C@H](CO)NC(C)=O)=O)=O)=O

Computed Properties

  • Exact Mass: 1664.78000
  • Monoisotopic Mass: 1664.776947
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 23
  • Hydrogen Bond Acceptor Count: 40
  • Heavy Atom Count: 118
  • Rotatable Bond Count: 64
  • Complexity: 3370
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 11
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 663
  • XLogP3: -3.6

Experimental Properties

  • PSA: 662.49000
  • LogP: 2.58240

a-Melanotropin (swine),13-L-valine- Security Information

  • WGK Germany:3
  • Storage Condition:20°C

a-Melanotropin (swine),13-L-valine- Pricemore >>

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